Cas no 1005308-41-7 (N-(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide)

• Product Name: N-(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• CAS No: 1005308-41-7
• MF: C₂₂H₂₂N₄O₅S
• MW: 454.498883724213
• CID: 6127485
• PubChem ID: 18568053
• Update Time: 2024-01-17

N-(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(3-acetamidophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide
• 4-Thiazoleacetamide, N-[3-(acetylamino)phenyl]-2-[(3,4-dimethoxybenzoyl)amino]-
• F2202-0612
• N-(4-(2-((3-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide
• 1005308-41-7
• AKOS004952018
• N-[4-[2-(3-acetamidoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide

• Inchi： 1S/C22H22N4O5S/c1-13(27)23-15-5-4-6-16(10-15)24-20(28)11-17-12-32-22(25-17)26-21(29)14-7-8-18(30-2)19(9-14)31-3/h4-10,12H,11H2,1-3H3,(H,23,27)(H,24,28)(H,25,26,29)
• InChI Key： YVBOSWVZRQKSAE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(NC(C)=O)=C2)=O)N=C1NC(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 454.13109099g/mol
• Monoisotopic Mass: 454.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 7.23±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides